1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,3S)-

• IUPAC Name: tert-butyl (2R,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-(hydroxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H35NO4Si/c1-16(2,3)21-15(20)18-11-9-10-14(13(18)12-19)22-23(7,8)17(4,5)6/h13-14,19H,9-12H2,1-8H3/t13-,14+/m1/s1
• InChI Key: IPGSAOQJRLRTNS-KGLIPLIRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1CO)O[Si](C)(C)C(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H]([C@H]1CO)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C17H35NO4Si
• Molecular Weight: 345.5 g/mol

Description

1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,3S)- is a useful research compound. Its molecular formula is C17H35NO4Si and its molecular weight is 345.555. The purity is usually 95%.
BenchChem offers high-quality 1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,3S)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,3S)- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Interactions between functionalized nanoparticles and lipid membranes : This research is in the field of Physique Biochimie Biologie . The objective is to investigate the effect of materials, size, shape, functionalization on nanoparticle interactions with model membranes by combining a range of techniques including fluorescence, light and small angle x-ray scattering and impedance spectroscopy.

• Exploring the Biological Pathways of Siderophores and Their Multidisciplinary Applications : This research is in the field of Biochemistry . Siderophores are a class of small molecules renowned for their high iron binding capacity, essential for all life forms requiring iron. This article provides a detailed review of the diverse classifications, and biosynthetic pathways of siderophores, with a particular emphasis on siderophores synthesized via nonribosomal peptide synthetase (NRPS) and non-NRPS pathways.

• Applications of Low-Valent Compounds with Heavy Group-14 Elements : This research is in the field of Chemistry . Over the last two decades, the low-valent compounds of group-14 elements have received significant attention in several fields of chemistry owing to their unique electronic properties. The low-valent group-14 species include tetrylenes, tetryliumylidene, tetrylones, dimetallenes and dimetallynes. These low-valent group-14 species have shown applications in various areas such as organic transformations (hydroboration, cyanosilylation, N-functionalisation of amines, and hydroamination), small molecule activation ( e.g. P 4, As 4, CO 2, CO, H 2, alkene, and alkyne) and materials.

• Wavefunction Matching for Solving Quantum Many-Body Problems : This research is in the field of Quantum Physics . An international research team is solving challenging computational problems in quantum physics using a new method called wavefunction matching. The new approach has applications to fields such as nuclear physics, where it is enabling theoretical calculations of atomic nuclei that were previously not possible.

• High-Performance Capillary Electrophoresis : This research is in the field of Analytical Chemistry . High Performance Capillary Electrophoresis (HPCE) is a highly useful and efficient technology for the separation and analysis of chemical compounds. It brings together essential coverage of the theory, techniques, and applications of HPCE in one volume. It is suitable for both novice and experienced users of HPCE.

• Serial Connect System for Vapor Recompression : This research is in the field of Chemical Engineering . PILLER is showcasing an innovation for a serial connect system for Vapor Recompression at ACHEMA 2024. The PILLER VapoStation is a new solution for a serial connect system for Mechanical Vapor Recompression (MVR) applications based on the VapoFans. It combines the reliable performance, high efficiency, and large working area of the VapoFan portfolio with a significantly more compact, even more modular design and greatly improved maintenance options.